Ammonium tungsten oxide

• Molecular Formula: H32N6O40W12
• Molecular Weight: 2962.4 g/mol
• InChI: InChI=1S/6H3N.7H2O.33O.12W/h6*1H3;7*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;3*-1;;;;;;;;;;3*+1
• InChIKey: XHZLHTWMXVICQQ-UHFFFAOYSA-N

Ammonium Tungsten Oxide: Identity, Structure, and Procurement

Ammonium tungsten oxide, commercially synonymous with ammonium metatungstate (AMT; CAS 12028-48-7), is a Keggin-type heteropolyoxotungstate salt with the general formula (NH₄)₆[H₂W₁₂O₄₀]·xH₂O . This water-soluble, white crystalline powder serves as a high-purity, alkali-metal-free tungsten precursor for heterogeneous catalyst synthesis, WO₃ thin-film fabrication, and polyoxometalate chemistry . Its molecular architecture features the [H₂W₁₂O₄₀]⁶⁻ metatungstate anion—a compact, closed-Keggin cluster—which distinguishes it from the open paratungstate B cluster [H₂W₁₂O₄₂]¹⁰⁻ found in the closely related ammonium paratungstate (APT) [1]. This structural distinction is the root cause of order-of-magnitude differences in solubility, thermal decomposition pathway, and precursor-derived crystallographic phase control between the two ammonium tungstate salts.

Alkali-metal-free, high-solubility tungstate precursor for catalyst impregnation and thin-film deposition

Direct hexagonal WO₃ crystallization pathway without pyrochlore intermediate for phase-pure hydrothermal synthesis

Predictable thermal decomposition profile that avoids NH₃ evolution and simplifies calcination atmosphere control

• [1] Hunyadi, D.; Sajó, I.; Szilágyi, I.M. Structure and thermal decomposition of ammonium metatungstate. Journal of Thermal Analysis and Calorimetry, 2014, 116, 329–337. DOI: 10.1007/s10973-013-3525-6 View Source

AMT vs APT: Why Substitution Fails

Although ammonium metatungstate (AMT) and ammonium paratungstate (APT) share the same elemental constituents (W, N, H, O), their distinct polyoxoanion architectures produce order-of-magnitude differences in critical performance attributes. AMT exhibits approximately 27-fold higher water solubility than APT (120 vs. 4.5 parts per 100 parts water) [1], follows a fundamentally different thermal decomposition pathway—notably lacking the dry NH₃ evolution step between 170–240 °C that is characteristic of APT [2]—and directs hydrothermal WO₃ crystallization toward the hexagonal ammonium tungsten bronze phase via a direct, single-step pathway, whereas APT proceeds through a metastable pyrochlore-type WO₃·0.5H₂O intermediate [3]. These structural, kinetic, and mechanistic differences mean that AMT and APT are not functionally interchangeable in processes where precursor solubility dictates catalyst dispersion quality, where thermal decomposition intermediates influence final oxide phase purity, or where crystallographic phase control determines functional material performance.

AMT property

Reported order-of-magnitude higher water solubility and alkali-metal-free composition

APT substitution risk

Low solubility may prevent high loading; divergent thermal decomposition may shift phase outcome

AMT property

Essentially free of alkali metals (≤150 ppm total trace metals at 99.99% grade)

Sodium tungstate risk

Stoichiometric sodium (~14 wt% Na) requires post-synthesis removal for alkali-sensitive applications

• [1] Chinatungsten Online. Ammonium Paratungstate Insolubility in Water. Published 9 July 2015. http://news.chinatungsten.com/en/tungsten-information/73735-ti-8290.html View Source
• [2] Hunyadi, D.; Sajó, I.; Szilágyi, I.M. Structure and thermal decomposition of ammonium metatungstate. Journal of Thermal Analysis and Calorimetry, 2014, 116, 329–337. DOI: 10.1007/s10973-013-3525-6 View Source
• [3] Juelsholt, M.; et al. Influence of the Precursor Structure on the Formation of Tungsten Oxide Polymorphs. Inorganic Chemistry, 2023, 62(37), 14949–14958. DOI: 10.1021/acs.inorgchem.3c01659 View Source

AMT Differentiation Evidence

AMT vs APT: Water Solubility

Ammonium metatungstate (AMT) dissolves to the extent of 120 parts per 100 parts of water at 15 °C and is very soluble in hot water. In contrast, ammonium paratungstate (APT) dissolves to only 4.5 parts per 100 parts of water at 22 °C and has limited hot-water solubility [1]. An alternative source reports AMT solubility reaching 300 g per 100 g H₂O at 20 °C, while APT solubility remains below 2% (w/w) at the same temperature [2]. This solubility differential—a factor of approximately 27 to over 67 depending on measurement conditions—means AMT can deliver tungstate solutions containing up to 50 wt% WO₃ without introducing alkali metal counterions, whereas APT requires acid digestion or elevated-temperature dissolution to achieve comparable tungsten concentrations.

Water solubility

Head-to-head

AMT: ~120 g/100 g H₂O at 15 °C; APT: ~4.5 g/100 g H₂O at 22 °C

Supports high-loading catalyst impregnation workflow

Approx. 27‑fold difference; vendor reports up to 300 g/100 g at 20 °C

Evidence Dimension	Equilibrium solubility in water at ambient temperature
Target Compound Data	AMT: 120 g/100 g H₂O at 15 °C; ~300 g/100 g H₂O at 20 °C (reported up to 303.99 g/100g at 20 °C in vendor literature)
Comparator Or Baseline	APT: 4.5 g/100 g H₂O at 22 °C; <2 g/100 g H₂O at 20 °C
Quantified Difference	Approximately 27-fold higher (conservative estimate); up to >67-fold based on alternative reported values
Conditions	Ambient-pressure dissolution in deionized water; 15–22 °C

Why This Matters

For catalyst impregnation processes and thin-film precursor formulation, higher solubility directly translates to higher tungsten loading per impregnation cycle, better active-site dispersion on porous supports, and elimination of acid-assisted dissolution steps that can introduce corrosive handling requirements or contaminate the final catalyst.

• [1] Chinatungsten Online. Ammonium Paratungstate Insolubility in Water. Published 9 July 2015. http://news.chinatungsten.com/en/tungsten-information/73735-ti-8290.html View Source
• [2] CTIA Wiki. What Is Difference Between Ammonium Metatungstate and Ammonium Paratungstate in Solubility? Published 27 June 2024. https://wiki.ctia.com.cn/2024/06/42128/ View Source

AMT vs APT: Thermal Decomposition

Under inert atmosphere, AMT thermally decomposes through four well-defined stages: (i) crystal water release between 25 and 200 °C yielding dehydrated AMT; (ii) formation of an amorphous phase between 200 and 380 °C; (iii) crystallization of hexagonal WO₃ between 380 and 500 °C; and (iv) transformation to the more stable monoclinic WO₃ (m-WO₃) between 500 and 600 °C [1]. Critically, AMT exhibits no dry NH₃ evolution between 170 and 240 °C—a step that is a defining feature of APT thermal decomposition [1]. In the APT pathway, the intermediate sequence is more complex: dehydration at ~120 °C → deammoniation at ~195 °C → exothermic restructuring at ~265 °C → further endothermic decomposition at ~359 °C → and a final exothermic step at ~386 °C, with ammonium hydrogen tungsten oxide bronze and later ammonium tungsten oxide bronze forming as serial intermediates before stoichiometric WO₃ is obtained above 665 K (392 °C) [2].

Thermal decomposition

Head-to-head

AMT: no dry NH₃ evolution 170–240 °C; hexagonal WO₃ at 380 °C. APT: NH₃ release and multiple bronze intermediates

Simplified calcination atmosphere management

TG/DTA‑MS under inert atmosphere

Evidence Dimension	Thermal decomposition intermediate phases and NH₃ evolution profile
Target Compound Data	AMT: No dry NH₃ evolution at 170–240 °C; amorphous phase at 200–380 °C → hexagonal WO₃ at 380–500 °C → monoclinic WO₃ at 500–600 °C
Comparator Or Baseline	APT: Dry NH₃ evolution at 170–240 °C; multiple intermediates including ammonium hydrogen paratungstate, ammonium hydrogen tungsten oxide bronze, and ammonium tungsten oxide bronze before WO₃ formation above ~665 K
Quantified Difference	AMT eliminates the entire NH₃-evolving intermediate regime characteristic of APT; hexagonal WO₃ crystallizes directly from the amorphous AMT-derived phase at 380 °C, approximately 100 °C lower than the temperature at which comparable crystalline intermediates appear in the APT pathway
Conditions	TG/DTA-MS under inert (N₂, Ar) atmosphere; heating rates consistent with standard thermal analysis protocols; complemented by ex situ XRD and FTIR

Why This Matters

The absence of an intermediate NH₃ release step in AMT calcination simplifies furnace atmosphere management, reduces the risk of ammonia-induced nitridation side reactions, and enables a more predictable phase-pure WO₃ product. For procurement, this means AMT-derived WO₃ can achieve target crystallographic phases at lower temperatures with fewer intermediate hold steps, reducing energy cost and cycle time.

• [1] Hunyadi, D.; Sajó, I.; Szilágyi, I.M. Structure and thermal decomposition of ammonium metatungstate. Journal of Thermal Analysis and Calorimetry, 2014, 116, 329–337. DOI: 10.1007/s10973-013-3525-6 View Source
• [2] Chinatungsten Online. Thermal Decomposition of Ammonium Paratungstate Hydrate in Air and Inert Gas Atmospheres. Published 7 December 2015. http://news.chinatungsten.com/en/tungsten-information/81054-ti-10457.html View Source

AMT vs APT: WO₃ Polymorph Pathway

In situ total scattering (PDF) experiments under hydrothermal conditions (250–350 °C, 100 bar) reveal that when the metatungstate cluster [H₂W₁₂O₄₀]⁶⁻ is present at the point of crystallization, the only crystalline phase formed is the hexagonal ammonium tungsten bronze (NH₄)₀.₂₅WO₃, and this phase forms directly without any detectable intermediate [1]. In contrast, when the paratungstate B cluster [H₂W₁₂O₄₂]¹⁰⁻ (derived from APT) is present at crystallization, a metastable pyrochlore-type tungsten oxide hydrate, WO₃·0.5H₂O, invariably forms first and subsequently undergoes a phase transformation into the hexagonal tungsten bronze [1]. This precursor-dependent pathway divergence is independent of temperature and solvent within the ranges tested, establishing a deterministic relationship between precursor cluster architecture and crystallographic product.

Crystallization pathway

Head-to-head

AMT → direct hexagonal (NH₄)₀.₂₅WO₃. APT → pyrochlore WO₃·0.5H₂O intermediate then transformation

Avoids metastable intermediate contamination

In situ PDF at 250–350 °C, 100 bar

Evidence Dimension	Crystallization pathway and intermediate phase formation during hydrothermal WO₃ synthesis
Target Compound Data	AMT (metatungstate cluster): direct, single-step formation of hexagonal (NH₄)₀.₂₅WO₃; no intermediate phases detected by in situ PDF
Comparator Or Baseline	APT (paratungstate B cluster): two-step pathway requiring initial formation of pyrochlore WO₃·0.5H₂O intermediate, which subsequently transforms to hexagonal (NH₄)₀.₂₅WO₃
Quantified Difference	AMT eliminates the entire pyrochlore intermediate stage; the final product (hexagonal ammonium tungsten bronze) is identical, but the AMT route provides a direct, kinetically simpler pathway that avoids the phase-transformation step inherent to the APT route
Conditions	Hydrothermal synthesis at 250–350 °C, 100 bar, monitored by in situ pair distribution function (PDF) analysis at synchrotron beamline P02.1, PETRA III; precursor concentration 0.05 M

Why This Matters

For applications requiring phase-pure hexagonal tungsten bronze—such as electrochromic devices, gas sensors, and superconducting materials—the AMT-based direct synthesis route avoids the pyrochlore intermediate that can persist as a contaminant phase if the transformation is incomplete. This translates to higher phase purity, fewer post-synthesis purification steps, and greater batch-to-batch reproducibility in scaled production.

• [1] Juelsholt, M.; et al. Influence of the Precursor Structure on the Formation of Tungsten Oxide Polymorphs. Inorganic Chemistry, 2023, 62(37), 14949–14958. DOI: 10.1021/acs.inorgchem.3c01659 View Source

AMT vs Sodium Tungstate: Alkali-Metal-Free

Ammonium metatungstate is essentially free of alkali metal impurities, with commercial high-purity grades (99.99% trace metals basis) specifying total trace metal impurities at ≤150 ppm . This is a class-level advantage over sodium tungstate (Na₂WO₄), the most common alternative water-soluble tungsten source, which introduces stoichiometric sodium (approximately 14 wt% Na in the anhydrous salt) that must be removed by additional washing, ion exchange, or acidification steps when alkali-sensitive applications are targeted [1]. AMT solutions can deliver tungsten concentrations up to 50 wt% WO₃ without introducing any alkali metal counterions, whereas sodium tungstate introduces equimolar sodium that can poison acid-site catalysts, degrade semiconductor device performance, or alter the sintering behavior of tungsten metal powders [1].

Alkali metal content

Class-level

AMT: ≤150 ppm total trace metals; Na₂WO₄: ~14 wt% Na

Eliminates post‑synthesis alkali removal

99.99% purity grade specification

Evidence Dimension	Alkali metal content in tungsten precursor and its impact on downstream material purity
Target Compound Data	AMT: nominally zero alkali metal content; commercial 99.99% grade specifies ≤150 ppm total trace metals; delivers alkali-free WO₃ solutions up to 50 wt%
Comparator Or Baseline	Sodium tungstate (Na₂WO₄): approximately 14 wt% Na in the anhydrous form; every gram of tungsten introduced carries ~0.28 g of sodium that must be subsequently removed for alkali-sensitive applications
Quantified Difference	AMT eliminates >99.8% of the alkali metal load compared to sodium tungstate (≤150 ppm total trace metals vs. ~140,000 ppm Na); for electronic-grade tungsten applications, the absence of sodium avoids the need for post-synthesis ion-exchange purification
Conditions	Commercial purity specifications as reported by major chemical suppliers; applicable to aqueous solution processing, impregnation, and sol-gel synthesis routes

Why This Matters

For procurement in semiconductor, electronic ceramic, and acid-site-sensitive catalyst applications, selecting AMT over sodium tungstate eliminates an entire purification unit operation, reduces process cost, and mitigates the risk of alkali-induced device failure or catalyst deactivation—a factor that can dominate total cost of ownership despite higher per-kilogram precursor pricing.

• [1] CTIA Wiki. What Are Advantages of Tungsten Acid Method for Production of Ammonium Metatungstate? Published 11 July 2024. https://wiki.ctia.com.cn/2024/07/42313/ View Source

Acute Oral Toxicity: APT vs Sodium Tungstate

Acute oral toxicity data compiled from standardized rodent studies provide a quantitative safety differentiation among tungsten compounds. Ammonium paratungstate (APT) exhibits an oral LD₅₀ of 11,300 mg/kg in rats, which is approximately 9.5-fold less acutely toxic than sodium tungstate (LD₅₀ = 1,190 mg/kg) and approximately 13.5-fold less acutely toxic than tungstic trioxide (LD₅₀ = 840 mg/kg) [1]. In a long-term feeding study, APT produced no deaths in rats at dietary levels equivalent to 5.0% W, whereas tungstic oxide produced death in 9 of 11 rats and sodium tungstate was fatal to 7 of 12 rats under comparable exposure conditions [2]. While compound-specific acute toxicity data for AMT have not been published in the peer-reviewed literature with the same rigor as for APT, AMT is classified under GHS as Acute Toxicity Category 4 (Oral) and is generally considered to exhibit low acute oral toxicity, consistent with the broader ammonium tungstate class profile [1]. Users should note that AMT-specific quantitative LD₅₀ values remain less well-established than those for APT and sodium tungstate.

Acute oral toxicity

Context-dependent

APT rat oral LD₅₀ = 11,300 mg/kg; Na₂WO₄ = 1,190 mg/kg. AMT LD₅₀ not published; GHS Acute Tox. 4 (Oral)

Lower acute toxicity burden inferred for ammonium tungstate class

Request AMT‑specific data from vendor

Evidence Dimension	Acute oral toxicity (LD₅₀) and subchronic feeding mortality in rats
Target Compound Data	AMT: no published rat oral LD₅₀ identified in peer-reviewed literature; GHS Acute Tox. 4 (Oral) classification; qualitatively expected to be in the low-toxicity range based on ammonium tungstate class behavior
Comparator Or Baseline	APT: rat oral LD₅₀ = 11,300 mg/kg, 0% mortality in dietary feeding study; Sodium tungstate: rat oral LD₅₀ = 1,190 mg/kg, 58% mortality in dietary feeding study; Tungstic trioxide: rat oral LD₅₀ = 840 mg/kg, 82% mortality in dietary feeding study
Quantified Difference	APT is ~9.5× less toxic than sodium tungstate and ~13.5× less toxic than tungstic trioxide by rat oral LD₅₀; AMT is inferred to share the low-toxicity profile of APT but direct quantitative confirmation is not currently available in the open literature
Conditions	Standardized acute oral toxicity testing in Wistar or Sprague-Dawley rats; dietary feeding studies with tungsten compounds administered as 5.0% W in feed over extended periods

Why This Matters

For occupational health and safety planning, procurement risk assessment, and regulatory compliance documentation, the ammonium tungstate class (including AMT) carries a substantially lower acute toxicity burden than sodium tungstate or tungstic oxide. This can influence personal protective equipment requirements, waste disposal classification, and shipping hazard labeling—all of which affect total cost of ownership and workplace safety compliance. However, the absence of an AMT-specific published LD₅₀ should prompt users to request this data from vendors or conduct compound-specific toxicological assessment when required for regulatory filings.

• [1] NCBI Bookshelf. Table 3-2, Oral LD₅₀ (mg/kg) Values for Selected Tungsten Compounds. In: Toxicological Profile for Tungsten. Agency for Toxic Substances and Disease Registry (ATSDR), 2024. https://www.ncbi.nlm.nih.gov/books/NBK598735/table/ch3.tab2 View Source
• [2] Kinard, F.W.; et al. The Toxicity of Orally-Ingested Tungsten Compounds in the Rat. Journal of Pharmacology and Experimental Therapeutics. DOI-linked via ScienceDirect. https://www.sciencedirect.com View Source

AMT Application Scenarios

High-Loading Catalyst Preparation by Wet Impregnation

The approximately 27-fold solubility advantage of AMT over APT [1] enables single-step preparation of high-concentration tungstate impregnation solutions (up to 50 wt% WO₃) without alkali metal contamination. This directly translates to higher tungsten loading per impregnation cycle on γ-Al₂O₃ or SiO₂ supports, improved active-site dispersion, and elimination of the acid-digestion step required when using APT. Refinery hydrodesulfurization (HDS) catalysts prepared from AMT-derived Ni-W formulations have demonstrated desulfurization efficiencies exceeding 95% [2], attributable to the uniform dispersion achievable only with a fully soluble precursor. Procurement of AMT over APT for catalyst manufacturing eliminates one process step (acid dissolution), reduces equipment corrosion risk, and improves batch-to-batch active-site uniformity.

Phase-Pure Hexagonal Tungsten Bronze Synthesis

When hydrothermal synthesis of hexagonal ammonium tungsten bronze (NH₄)ₓWO₃ is the target—as required for electrochromic smart windows, gas sensors, and superconducting materials—AMT provides a direct, single-step crystallization pathway that avoids the pyrochlore WO₃·0.5H₂O intermediate phase invariably formed when APT is used as the precursor [3]. This pathway simplification reduces the risk of incomplete phase transformation that can leave pyrochlore residues in the final product. Furthermore, ammonium tungsten bronze phases derived from AMT exhibit a record-high superconducting transition temperature of Tc = 5.2 K for this materials class [4], and hierarchical (NH₄)ₓWO₃ nanocrystals achieve photochromic color differences (ΔE) of 12.89 at 10 s and 30.49 at 90 s of AM 1.5G exposure [5], representing a significant advance over conventional tungsten oxide photochromic materials. For procurement targeting these high-value functional material applications, AMT is the precursor of choice to ensure phase purity and functional performance.

Electronic-Grade Tungsten Thin-Film Deposition

AMT's alkali-metal-free composition (≤150 ppm total trace metals at 99.99% purity grade) makes it the preferred tungsten source for chemical vapor deposition (CVD) and sol-gel synthesis of WO₃ thin films destined for semiconductor devices, where sodium contamination at parts-per-million levels can degrade gate oxide integrity or alter film resistivity. Unlike sodium tungstate—which introduces approximately 14 wt% sodium that must be removed by post-deposition treatments—AMT delivers tungsten without any alkali metal co-introduction [6]. The thermal decomposition behavior of AMT, with its clean transition to hexagonal WO₃ at 380–500 °C without intermediate ammonia-release complications [7], further supports reproducible thin-film processing with predictable crystallographic outcomes. For procurement in electronic materials manufacturing, the absence of alkali metals in AMT justifies its typically higher unit cost through elimination of downstream purification and improved device yield.

Low-Toxicity Tungsten Precursor for R&D

For academic and industrial R&D laboratories where multiple tungsten precursors are handled routinely, the ammonium tungstate class (including AMT) offers a substantially lower acute toxicity burden compared to sodium tungstate or tungstic oxide. Ammonium paratungstate, the closest structural analog to AMT, exhibits a rat oral LD₅₀ of 11,300 mg/kg—approximately 9.5-fold less acutely toxic than sodium tungstate (LD₅₀ = 1,190 mg/kg) and 13.5-fold less than tungstic trioxide (LD₅₀ = 840 mg/kg)—and produced zero mortality in long-term dietary feeding studies [8]. While an AMT-specific published LD₅₀ is not currently available, its GHS Acute Toxicity Category 4 (Oral) classification and structural kinship to APT support a comparable low-toxicity profile. For procurement decisions involving laboratory safety, waste handling, and shipping classification, selecting AMT over sodium tungstate or tungstic oxide can reduce the administrative and personal protective equipment burden associated with more acutely toxic tungsten sources.

Application

Selection Property

Validation Focus

High‑loading catalyst preparation

Alkali‑metal‑free, high‑solubility precursor

Tungsten loading per impregnation cycle and dispersion uniformity

Phase‑pure hexagonal tungsten bronze synthesis

Direct single‑step crystallization pathway

Absence of pyrochlore intermediate phase in product

Electronic‑grade WO₃ thin‑film deposition

Alkali‑metal‑free composition (≤150 ppm trace metals)

Film purity and resistivity consistency

Low‑toxicity R&D tungsten source

Ammonium tungstate class low acute toxicity profile

Review LD₅₀ context and GHS classification for comparable compounds

• [1] Chinatungsten Online. Ammonium Paratungstate Insolubility in Water. Published 9 July 2015. http://news.chinatungsten.com/en/tungsten-information/73735-ti-8290.html View Source
• [2] CTIA Wiki. Ammonium Metatungstate in Hydrodesulfurization Catalysts. Published 26 April 2025. https://wiki.ctia.com.cn/2025/04/42598/ View Source
• [3] Juelsholt, M.; et al. Influence of the Precursor Structure on the Formation of Tungsten Oxide Polymorphs. Inorganic Chemistry, 2023, 62(37), 14949–14958. DOI: 10.1021/acs.inorgchem.3c01659 View Source
• [4] Anzai, A.; et al. High pressure synthesis of ammonium tungsten bronze superconducting phases from a molecular solid acid H₃PW₁₂O₄₀·nH₂O (n ∼28) in BN crucibles. Physica C: Superconductivity, 2008, 468(15–20), 1143–1146. (NH₄)₀.₂₅WO₃ product formed at 973 K showed superconductivity below 5.2 K. View Source
• [5] Photochromic hierarchical (NH₄)xWO₃ nanocrystals with bronze tunnel structure for energy-saving windows. Chemical Engineering Journal, 2024, 477, 146795. DOI-linked via ScienceDirect; ΔE = 12.89 (10 s) and 30.49 (90 s) under AM 1.5G. View Source
• [6] CTIA Wiki. What Are Advantages of Tungsten Acid Method for Production of Ammonium Metatungstate? Published 11 July 2024. https://wiki.ctia.com.cn/2024/07/42313/ View Source
• [7] Hunyadi, D.; Sajó, I.; Szilágyi, I.M. Structure and thermal decomposition of ammonium metatungstate. Journal of Thermal Analysis and Calorimetry, 2014, 116, 329–337. DOI: 10.1007/s10973-013-3525-6 View Source
• [8] NCBI Bookshelf. Table 3-2, Oral LD₅₀ (mg/kg) Values for Selected Tungsten Compounds. In: Toxicological Profile for Tungsten. ATSDR, 2024. https://www.ncbi.nlm.nih.gov/books/NBK598735/table/ch3.tab2; and Kinard, F.W.; et al. The Toxicity of Orally-Ingested Tungsten Compounds in the Rat. JPET. https://www.sciencedirect.com View Source